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Compound of Interest

Compound Name: H-Pro-D-Leu-Gly-NH2

Cat. No.: B3028924 Get Quote

This guide provides essential safety and logistical information for the proper disposal of H-Pro-
D-Leu-Gly-NH2, a peptide intended for research use. Adherence to these procedures is critical

for maintaining a safe laboratory environment and ensuring regulatory compliance.

Chemical and Physical Properties
For safe handling and disposal, it is crucial to be aware of the chemical and physical properties

of H-Pro-D-Leu-Gly-NH2. The following table summarizes key data for this compound.

Property Data

Chemical Formula C13H23N5O3

Molecular Weight 305.4 g/mol

Appearance White to off-white powder

Purity >98%

Solubility Soluble in water

Storage Temperature -20°C

Hazard Classification Not classified as a hazardous substance
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The disposal of H-Pro-D-Leu-Gly-NH2 should be conducted in accordance with all applicable

local, state, and federal regulations. The following step-by-step protocol outlines the

recommended procedure for the disposal of unused material and contaminated items.

1. Personal Protective Equipment (PPE):

Wear appropriate PPE, including safety glasses, gloves, and a lab coat, when handling H-
Pro-D-Leu-Gly-NH2.

2. Waste Identification and Segregation:

Unused Product: Unused H-Pro-D-Leu-Gly-NH2 should be treated as chemical waste. Do

not dispose of it down the drain or in the regular trash.

Contaminated Materials: Any materials that have come into contact with H-Pro-D-Leu-Gly-
NH2, such as pipette tips, tubes, and gloves, should be considered contaminated and

segregated for proper disposal.

3. Disposal of Unused H-Pro-D-Leu-Gly-NH2:

Small Quantities: For small residual amounts, dissolve the peptide in a large volume of water

and dispose of it down the drain, followed by flushing with copious amounts of water. This is

generally acceptable for non-hazardous peptides in small research quantities, but always

check local regulations first.

Large Quantities: For larger quantities, the product should be sent to a licensed chemical

waste disposal facility. Contact your institution's Environmental Health and Safety (EHS)

office for specific guidance and to arrange for pickup.

4. Disposal of Contaminated Materials:

Solid Waste: Place all contaminated solid waste (e.g., gloves, paper towels, weigh boats) in

a designated and clearly labeled chemical waste container.

Sharps: Any contaminated sharps (e.g., needles, razor blades) must be placed in a

designated sharps container.
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Liquid Waste: Aqueous solutions of H-Pro-D-Leu-Gly-NH2 should be collected in a labeled

waste container for chemical waste disposal.

5. Decontamination:

Decontaminate all work surfaces and equipment that came into contact with H-Pro-D-Leu-
Gly-NH2 using a suitable laboratory disinfectant or cleaning agent.

6. Documentation:

Maintain accurate records of the disposal of H-Pro-D-Leu-Gly-NH2, including the date,

quantity, and method of disposal.

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of H-Pro-
D-Leu-Gly-NH2.
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Caption: Disposal workflow for H-Pro-D-Leu-Gly-NH2.

To cite this document: BenchChem. [Safe Disposal of H-Pro-D-Leu-Gly-NH2: A Procedural
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3028924#h-pro-d-leu-gly-nh2-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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